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Compound of Interest

Compound Name: Ambocin

Cat. No.: B1587910

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and drug development
professionals, providing a concise summary of the available information on Ambocin.

Core Compound Identification

Ambocin is a flavonoid compound classified as an isoflavone.[1] It has been isolated from
plants such as Pueraria mirifica, Eriosema tuberosum, and Neorautanenia amboensis.[2][3][4]

[5] The fundamental physicochemical properties of Ambocin are summarized in the table
below.
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Property Value Citations

CAS Number 108044-05-9 [LII3104]1617118]
Molecular Formula C26H28014 (11213161718l
Molecular Weight 564.49 g/mol [LI21031[4107118]

7-[(2S,3R,4S,5S,6R)-6-
[[(2R,3R,4R)-3,4-dihydroxy-4-
(hydroxymethyl)oxolan-2-

IUPAC Name ylJoxymethyl]-3,4,5- [1][5]
trihydroxyoxan-2-ylloxy-5-
hydroxy-3-(4-
hydroxyphenyl)chromen-4-one

Biological Activity and Mechanism of Action

Detailed experimental data, including specific signaling pathways and comprehensive
experimental protocols for Ambocin, is not extensively available in the public domain. The term
"Ambocin" is subject to ambiguity in scientific literature, often being confused with "Ambcin,"
an antibiotic, and other antimicrobial agents.

The primary characterization of Ambocin (CAS 108044-05-9) is as a flavonoid, with research
suggesting potential antioxidant properties, a common characteristic of this class of
compounds.[1] One source briefly mentions a potential mechanism of action involving the
binding to ergosterol in fungal cell membranes, which disrupts membrane integrity.[1] However,
this appears to be a generalized description and lacks specific experimental validation for
Ambocin itself.

Due to the limited availability of in-depth studies on the specific biological activities and
mechanisms of Ambocin, a detailed description of experimental protocols and associated
signaling pathways cannot be provided at this time.

Experimental Protocols

A thorough search of scientific literature did not yield specific, detailed experimental protocols
for the isolation, synthesis, or biological evaluation of Ambocin. General methodologies for the
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isolation of flavonoids from plant sources, such as High-Performance Liquid Chromatography
(HPLC), have been mentioned in the context of identifying Ambocin in Pueraria mirifica.[4]

Signaling Pathways and Logical Relationships

Given the absence of detailed research on the molecular mechanisms of Ambocin, no
established signaling pathways or logical workflows can be depicted. Consequently, the
generation of a Graphviz diagram, as requested, is not feasible.

Conclusion

Ambocin (CAS 108044-05-9) is a structurally defined flavonoid with established
physicochemical properties. However, there is a notable lack of comprehensive research into
its specific biological activities, mechanisms of action, and associated signaling pathways. The
ambiguity of the term "Ambocin" in scientific databases further complicates data retrieval.
Future research is required to elucidate the potential therapeutic applications and molecular
targets of this compound. For now, researchers should be aware of the limited data available
and the potential for confusion with other similarly named substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587910#ambocin-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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